Cas no 39939-29-2 (Pyrazinecarboxylic acid, 3,5-diamino- (9CI))

• Product Name: Pyrazinecarboxylic acid, 3,5-diamino- (9CI)
• CAS No: 39939-29-2
• MF: C₅H₆N₄O₂
• MW: 154.12673997879
• CID: 925083
• PubChem ID: 21548009
• Update Time: 2025-04-19

Pyrazinecarboxylic acid, 3,5-diamino- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxylic acid, 3,5-diamino- (9CI)
• 3,5-Diamino-2-pyrazinecarboxylic acid
• 3,5-DIAMINOPYRAZINE-2-CARBOXYLIC ACID
• SCHEMBL507389
• 3,5-diaminopyrazinoic acid
• QRGRJFYROLEOEW-UHFFFAOYSA-N
• 3,5-DIAMINOPYRAZINE-2-CARBOXYLICACID
• AKOS006306374
• 3.5-Diamino-pyrazine-2-carboxylic Acid
• 3,5-Diamino-pyrazine-2-carboxylic acid
• 39939-29-2
• 3,5-Diaminopyrazinecarboxylic acid

• Inchi： 1S/C5H6N4O2/c6-2-1-8-3(5(10)11)4(7)9-2/h1H,(H,10,11)(H4,6,7,9)
• InChI Key： QRGRJFYROLEOEW-UHFFFAOYSA-N
• SMILES： OC(C1C(N)=NC(=CN=1)N)=O

Computed Properties

• Exact Mass: 154.04918
• Monoisotopic Mass: 154.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.12